Cas no 2228936-48-7 (tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate
• CAS No: 2228936-48-7
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6610039
• PubChem ID: 165620453
• Update Time: 2025-08-04

tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate
• tert-butyl N-[2-(1-aminocyclobutyl)-5-methoxyphenyl]carbamate
• 2228936-48-7
• EN300-1891654

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(19)18-13-10-11(20-4)6-7-12(13)16(17)8-5-9-16/h6-7,10H,5,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： QKDQEHUBEVYZAF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=C(C=CC=1C1(CCC1)N)OC)=O

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate

tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate, with the CAS number 2228936-48-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group, a cyclobutane ring, and a methoxyphenyl moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anticancer and anti-inflammatory properties. The cyclobutane ring, a key structural component, has been shown to enhance the molecule's stability and bioavailability, making it an attractive candidate for further pharmacological investigations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also facilitate scalability for potential large-scale production.

In terms of physical properties, tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate exhibits a melting point of approximately 140°C and is sparingly soluble in common organic solvents. Its spectroscopic data, including UV-Vis and NMR spectra, have been extensively characterized, providing valuable insights into its electronic structure and intermolecular interactions.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in materials science have explored its use as a building block for constructing advanced polymers and nanomaterials. Its ability to form stable covalent bonds makes it an ideal candidate for developing high-performance materials with tailored properties.

From an environmental perspective, the ecological impact of tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate has been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This characteristic aligns with current sustainability goals and underscores its eco-friendly profile.

In conclusion, tert-butyl N-2-(1-aminocyclobutyl)-5-methoxyphenylcarbamate stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with promising research outcomes, positions it as a key player in future scientific endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.